Cas no 749920-60-3 (4-Acetyl-N-(prop-2-en-1-yl)benzene-1-sulfonamide)

• Product Name: 4-Acetyl-N-(prop-2-en-1-yl)benzene-1-sulfonamide
• CAS No: 749920-60-3
• MF: C₁₁H₁₃NO₃S
• MW: 239.290821790695
• CID: 3107077
• PubChem ID: 2120292
• Update Time: 2025-10-28

4-Acetyl-N-(prop-2-en-1-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-acetyl-N-allylbenzenesulfonamide
• 4-acetyl-N-prop-2-enylbenzenesulfonamide
• 4-acetyl-N-(prop-2-en-1-yl)benzene-1-sulfonamide
• EN300-09620
• Z45529941
• AKOS000117488
• 749920-60-3
• SR-01000053491
• 4-ACETYL-N-(PROP-2-EN-1-YL)BENZENESULFONAMIDE
• SR-01000053491-1
• CS-0221626
• 4-Acetyl-N-(prop-2-en-1-yl)benzene-1-sulfonamide

• Inchi： 1S/C11H13NO3S/c1-3-8-12-16(14,15)11-6-4-10(5-7-11)9(2)13/h3-7,12H,1,8H2,2H3
• InChI Key： VDOBFGQBKQQCSS-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(C)=O)=CC=1)(NCC=C)(=O)=O

Computed Properties

• Exact Mass: 239.06161445Da
• Monoisotopic Mass: 239.06161445Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 71.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-Acetyl-N-(prop-2-en-1-yl)benzene-1-sulfonamide

Introduction to 4-Acetyl-N-(prop-2-en-1-yl)benzene-1-sulfonamide (CAS No. 749920-60-3)

4-Acetyl-N-(prop-2-en-1-yl)benzene-1-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 749920-60-3, represents a class of molecules that exhibit promising biological activities, making it a subject of intense study in academic and industrial laboratories. The structural composition of this molecule, featuring both acetyl and propenyl substituents attached to a benzene ring, which is further functionalized with a sulfonamide group, contributes to its complex reactivity and potential therapeutic applications.

The molecular structure of 4-Acetyl-N-(prop-2-en-1-yl)benzene-1-sulfonamide can be described as a conjugated system that includes an aromatic ring, an acetyl group, a propenyl group, and a sulfonamide moiety. This arrangement not only imparts unique electronic properties but also influences its interactions with biological targets. The presence of the acetyl group can participate in hydrogen bonding and hydrophobic interactions, while the propenyl group introduces a degree of unsaturation that may enhance binding affinity through π-stacking or other non-covalent interactions. The sulfonamide group, known for its ability to form stable hydrogen bonds, is particularly important in drug design due to its role as a pharmacophore in many bioactive molecules.

In recent years, there has been a growing interest in exploring the pharmacological potential of sulfonamide derivatives. These compounds have been widely studied for their antimicrobial, anti-inflammatory, and anticancer properties. The introduction of acetyl and propenyl groups into the benzene ring system of 4-Acetyl-N-(prop-2-en-1-yl)benzene-1-sulfonamide may enhance its bioavailability and target specificity. For instance, the acetyl group can modify the electronic properties of the aromatic ring, affecting its binding affinity to enzymes or receptors, while the propenyl group can introduce conformational flexibility, allowing the molecule to adopt multiple binding poses.

One of the most compelling aspects of 4-Acetyl-N-(prop-2-en-1-yl)benzene-1-sulfonamide is its potential application in the development of novel therapeutic agents. The sulfonamide moiety is particularly well-known for its role in drug design due to its ability to form strong hydrogen bonds with biological targets such as enzymes and receptors. This property has been exploited in the development of various drugs used to treat infections, inflammation, and even cancer. The structural features of this compound make it a promising candidate for further investigation in medicinal chemistry.

Recent studies have highlighted the importance of understanding the structural determinants that govern the biological activity of sulfonamide derivatives. Researchers have employed various computational methods to model the interactions between 4-Acetyl-N-(prop-2-en-1-yl)benzene-1-sulfonamide and its potential targets. These studies have provided valuable insights into how modifications at different positions on the molecule can influence its biological activity. For example, computational studies have shown that the presence of the acetyl group can enhance binding affinity by participating in hydrogen bonding networks with polar residues on the target protein.

The synthesis of 4-Acetyl-N-(prop-2-en-1-yl)benzene-1-sulfonamide represents another area of interest for chemists working in pharmaceutical research. The synthesis involves multiple steps, including Friedel-Crafts acylation to introduce the acetyl group onto the benzene ring, followed by alkylation with propenyl bromide or iodide to add the propenyl substituent. Finally, sulfonation followed by amidation yields the desired sulfonamide derivative. Each step in this synthesis must be carefully optimized to ensure high yield and purity.

In conclusion, 4-Acetyl-N-(prop-2-en-1-yl)benzene-1-sulfonamide (CAS No. 749920-60-3) is a structurally complex organic compound with significant potential in pharmaceutical applications. Its unique combination of functional groups makes it an attractive candidate for further study in drug discovery and development. As research continues to uncover new biological activities and synthetic strategies for sulfonamide derivatives, compounds like 4-Acetyl-N-(prop-2-en-1-yl)benzene-1-sulfonamide are likely to play an increasingly important role in the development of novel therapeutic agents.